Cas no 2172603-00-6 (2-1-(4-methoxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(4-methoxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172603-00-6
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6195965
• PubChem ID: 165836160
• Update Time: 2025-10-29

2-1-(4-methoxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• 2172603-00-6
• 2-[1-(4-methoxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
• EN300-1596386

• Inchi： 1S/C12H21N3O3/c1-9(2)12-10(8-11(16)17)13-14-15(12)6-4-5-7-18-3/h9H,4-8H2,1-3H3,(H,16,17)
• InChI Key： KGWDEVOKHTVXAI-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(=C(CC(=O)O)N=N1)C(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-1-(4-methoxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid

Professional Introduction to Compound with CAS No. 2172603-00-6 and Product Name: 2-1-(4-methoxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid

The compound identified by the CAS number 2172603-00-6 and the product name 2-1-(4-methoxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups, including the triazole ring, methoxybutyl side chain, and propan-2-yl substituent, contributes to its distinctive chemical properties and biological activities.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing the triazole moiety, due to their broad spectrum of biological activities. Triazoles are known for their stability, versatility, and ability to interact with various biological targets. The presence of a triazol-4-ylacetic acid moiety in this compound suggests potential applications in the development of novel therapeutic agents. Specifically, the carboxylic acid group at the 4-position of the triazole ring can serve as a pharmacophore for further derivatization, enabling the design of molecules with enhanced pharmacological properties.

The 4-methoxybutyl side chain adds an additional layer of complexity to the molecule, influencing its solubility, lipophilicity, and metabolic stability. This particular substitution pattern is often employed in drug design to optimize pharmacokinetic profiles. The methoxy group introduces a polar moiety that can enhance water solubility, while the butyl chain provides hydrophobicity. Such a balance is crucial for achieving efficient absorption, distribution, metabolism, and excretion (ADME) properties in drug candidates.

Similarly, the propan-2-yl substituent at the 5-position of the triazole ring contributes to the overall physicochemical properties of the compound. This group can influence both electronic and steric interactions with biological targets, potentially modulating binding affinity and selectivity. The combination of these structural elements makes this compound a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. For instance, derivatives of 1H-1,2,3-triazole have been explored for their antimicrobial, antiviral, and anti-inflammatory properties. The structural motif of this compound shares similarities with several known bioactive molecules, suggesting potential therapeutic applications. Specifically, the carboxylic acid functionality can be utilized to form esters or amides with various bioactive molecules or scaffolds, leading to novel hybrid compounds with enhanced biological activity.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the triazol-4-ylacetic acid core necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-catalyzed coupling reactions, have been employed to construct the triazole ring efficiently. These techniques not only improve synthetic efficiency but also enhance scalability for industrial production.

In addition to its structural complexity, this compound exhibits interesting spectroscopic properties that make it suitable for detailed structural elucidation using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). High-resolution NMR studies have provided valuable insights into the connectivity and conformational behavior of different functional groups within the molecule. These data are crucial for confirming the structure and understanding its behavior in various chemical environments.

The potential biological activity of this compound has prompted investigations into its interactions with biological targets such as enzymes and receptors. Computational modeling techniques have been employed to predict binding affinities and identify potential binding sites on target proteins. These studies have revealed that modifications at specific positions within the molecule can significantly enhance binding interactions. For example, optimization of hydrogen bonding networks involving the carboxylic acid group and other polar residues on target proteins may lead to improved pharmacological efficacy.

Preclinical studies are currently underway to evaluate the safety and efficacy of this compound in various disease models. Initial results suggest promising activity against certain pathological conditions without significant toxicity at tested doses. These findings underscore its potential as a lead compound for further development into novel therapeutic agents. Additionally，the compound’s unique structural features make it an attractive scaffold for structure-based drug design，where iterative modifications are made based on detailed structural information obtained from X-ray crystallography or other high-resolution techniques.

The development of new drugs is an iterative process that requires extensive characterization at multiple levels—chemical，biological，and pharmacokinetic。This compound exemplifies how advances in synthetic chemistry，computational modeling，and biophysical techniques can accelerate drug discovery efforts。By leveraging these technologies，researchers can rapidly identify promising candidates，optimize their properties，and bring them closer to clinical translation。

In conclusion，the compound with CAS No．2172603—00—6，named 2—1—(4—methoxybutyl)—5—(propan—2—yl)—1H—1，2，3—triazol—4—ylacetic acid，represents a significant advancement in pharmaceutical chemistry。Its unique structural features，including the triazole ring、methoxybutyl side chain、and propan—2—yl substituent、make it a promising candidate for further investigation。Recent studies highlight its potential applications in medicinal chemistry，particularly in developing novel therapeutic agents with enhanced pharmacological properties。With continued research efforts aimed at optimizing its structure—and function—and evaluating its clinical potential，this compound holds promise as a valuable addition to future pharmaceutical pipelines。